Cas no 1805128-71-5 (4-Cyano-3,5-difluoromandelic acid)

• Product Name: 4-Cyano-3,5-difluoromandelic acid
• CAS No: 1805128-71-5
• MF: C₉H₅F₂NO₃
• MW: 213.137709379196
• CID: 4942469
• Update Time: 2025-11-03

4-Cyano-3,5-difluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3,5-difluoromandelic acid

• Inchi： 1S/C9H5F2NO3/c10-6-1-4(8(13)9(14)15)2-7(11)5(6)3-12/h1-2,8,13H,(H,14,15)
• InChI Key： HBHZOEBXGHZYFK-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=C(C=C(C=1)C(C(=O)O)O)F

Computed Properties

• Exact Mass: 213.024
• Monoisotopic Mass: 213.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 81.3

Additional information on 4-Cyano-3,5-difluoromandelic acid

4-Cyano-3,5-difluoromandelic Acid (CAS No. 1805128-71-5): A Comprehensive Overview

4-Cyano-3,5-difluoromandelic acid (CAS No. 1805128-71-5) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and potential applications in drug development.

Chemical Structure and Properties: 4-Cyano-3,5-difluoromandelic acid is a substituted mandelic acid derivative characterized by the presence of a cyano group and two fluorine atoms at the 3 and 5 positions of the benzene ring. The molecular formula is C₉H₆F₂NO₂, with a molecular weight of approximately 204.14 g/mol. The compound exhibits high thermal stability and solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

Synthesis Methods: Several synthetic routes have been developed for the preparation of 4-cyano-3,5-difluoromandelic acid. One common method involves the reaction of 3,5-difluorobenzaldehyde with cyanide ions followed by hydrolysis to form the carboxylic acid. Another approach utilizes the reaction of 3,5-difluorobenzyl chloride with cyanoacetic acid in the presence of a base. These methods have been optimized to achieve high yields and purity, making them suitable for large-scale production.

Biological Activities: Recent studies have highlighted the potential biological activities of 4-cyano-3,5-difluoromandelic acid. One notable application is its use as a lead compound in the development of inhibitors for specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, it has demonstrated anti-inflammatory properties by modulating cytokine production and reducing oxidative stress.

Pharmacological Studies: Preclinical studies have investigated the pharmacological properties of 4-cyano-3,5-difluoromandelic acid. In vitro assays have demonstrated its ability to selectively inhibit target enzymes with low micromolar IC₅₀ values. In vivo studies using animal models have further confirmed its efficacy and safety profile. These findings suggest that 4-cyano-3,5-difluoromandelic acid has significant potential as a therapeutic agent for various diseases.

Clinical Applications: The potential clinical applications of 4-cyano-3,5-difluoromandelic acid are diverse and promising. Its anti-inflammatory properties make it a candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its kinase inhibitory activity positions it as a potential treatment for cancers where these kinases play a crucial role. Clinical trials are currently underway to evaluate its safety and efficacy in these indications.

Future Directions: Ongoing research aims to further elucidate the mechanisms of action of 4-cyano-3,5-difluoromandelic acid and optimize its pharmacological properties. Efforts are also focused on developing novel derivatives with enhanced potency and selectivity. The interdisciplinary collaboration between chemists, biologists, and clinicians is crucial for advancing this compound from bench to bedside.

In conclusion, 4-cyano-3,5-difluoromandelic acid (CAS No. 1805128-71-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research and clinical evaluation will undoubtedly uncover new opportunities for its use in treating various diseases.